Cas no 20300-10-1 (naphthalene-1-carbothioamide)

Naphthalene-1-carbothioamide is a sulfur-containing organic compound derived from naphthalene, featuring a carbothioamide functional group at the 1-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a precursor for heterocyclic compounds and coordination complexes. Its thioamide moiety enhances chelating properties, useful in metal ion binding applications. The compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in various reactions. Its aromatic backbone contributes to rigidity, aiding in the design of structured molecular frameworks. Naphthalene-1-carbothioamide is employed in pharmaceutical and materials research for its versatile functionalization potential.
naphthalene-1-carbothioamide structure
naphthalene-1-carbothioamide structure
Product Name:naphthalene-1-carbothioamide
CAS No:20300-10-1
MF:C11H9NS
MW:187.260861158371
MDL:MFCD08164114
CID:909510
PubChem ID:3981658
Update Time:2025-05-28

naphthalene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • naphthalene-1-carbothioamide
    • Naphthalene-1-thiocarboxamide
    • SY067072
    • DTXSID40398372
    • STL302058
    • 1-Naphthalenecarbothioamide
    • C11H9NS
    • CS-0205330
    • SCHEMBL3058525
    • NSC 240970
    • BS-21878
    • MFCD08164114
    • AKOS000129348
    • NSC-240970
    • EN300-127253
    • NSC240970
    • Naphthalene-1-thiocarboxamide, 97%
    • 20300-10-1
    • MDL: MFCD08164114
    • Inchi: 1S/C11H9NS/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H2,12,13)
    • InChI Key: DRCKUACWKCMOCB-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=C2C=CC=CC2=1)N

Computed Properties

  • Exact Mass: 187.04600
  • Monoisotopic Mass: 187.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Melting Point: 126-130 °C
  • PSA: 58.11000
  • LogP: 3.17430

naphthalene-1-carbothioamide Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302-H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 22-50
  • Safety Instruction: 61
  • Hazardous Material Identification: Xn N

naphthalene-1-carbothioamide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

naphthalene-1-carbothioamide Pricemore >>

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